Cas no 15996-88-0 (2-methyl-2-[4-(trifluoromethyl)phenyl]propanamide)

• Product Name: 2-methyl-2-[4-(trifluoromethyl)phenyl]propanamide
• CAS No: 15996-88-0
• CID: 4607622
• Update Time: 2025-11-05

2-methyl-2-[4-(trifluoromethyl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-[4-(trifluoromethyl)phenyl]propanamide

Additional information on 2-methyl-2-[4-(trifluoromethyl)phenyl]propanamide

Comprehensive Overview of 2-methyl-2-[4-(trifluoromethyl)phenyl]propanamide (CAS No. 15996-88-0)

2-methyl-2-[4-(trifluoromethyl)phenyl]propanamide (CAS No. 15996-88-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethylphenyl group, plays a pivotal role in the development of novel therapeutic agents and crop protection solutions. With the increasing demand for fluorinated compounds in modern chemistry, 2-methyl-2-[4-(trifluoromethyl)phenyl]propanamide stands out due to its versatile applications and stability under various conditions.

The molecular structure of 2-methyl-2-[4-(trifluoromethyl)phenyl]propanamide includes a propanamide backbone substituted with a methyl group and a 4-(trifluoromethyl)phenyl moiety. This configuration enhances its lipophilicity, making it an excellent candidate for drug delivery systems. Researchers are particularly interested in its potential as a bioactive intermediate for synthesizing compounds with anti-inflammatory, antimicrobial, and anticancer properties. The presence of the trifluoromethyl group also improves metabolic stability, a critical factor in pharmaceutical development.

In the agrochemical sector, 2-methyl-2-[4-(trifluoromethyl)phenyl]propanamide is explored for its role in creating next-generation pesticides and herbicides. The compound's ability to interfere with specific enzymatic pathways in pests makes it a valuable tool for sustainable agriculture. Recent studies highlight its efficacy against resistant strains, addressing one of the most pressing challenges in crop protection. Farmers and agronomists are increasingly searching for eco-friendly alternatives, and this compound fits well into the trend of reducing environmental impact.

The synthesis of 2-methyl-2-[4-(trifluoromethyl)phenyl]propanamide typically involves multi-step organic reactions, including amidation and Friedel-Crafts alkylation. Advanced techniques such as microwave-assisted synthesis have been employed to improve yield and reduce reaction time, aligning with the industry's shift toward green chemistry. These innovations are frequently discussed in forums and publications, reflecting the growing interest in efficient synthetic methods.

From a commercial perspective, the demand for 2-methyl-2-[4-(trifluoromethyl)phenyl]propanamide is on the rise, driven by its applications in pharmaceutical intermediates and agrochemical formulations. Suppliers and manufacturers are scaling up production to meet the needs of research institutions and industrial players. Market analyses predict steady growth, particularly in regions with robust chemical and life sciences sectors. This trend is further amplified by the increasing investment in R&D for fluorinated compounds.

Safety and handling of 2-methyl-2-[4-(trifluoromethyl)phenyl]propanamide are critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Regulatory compliance, such as REACH and FDA guidelines, ensures its safe use in various applications. These aspects are frequently queried by professionals, underscoring the importance of clear safety data.

In conclusion, 2-methyl-2-[4-(trifluoromethyl)phenyl]propanamide (CAS No. 15996-88-0) is a compound of significant scientific and industrial relevance. Its unique properties and broad applicability make it a subject of ongoing research and commercial interest. As the chemical industry evolves, this compound is poised to play a crucial role in advancing pharmaceuticals, agrochemicals, and beyond. For researchers and industry professionals, staying updated on the latest developments related to this compound is essential for leveraging its full potential.